Cas no 1343958-49-5 (2-(3-hydroxythian-3-yl)acetic acid)

• Product Name: 2-(3-hydroxythian-3-yl)acetic acid
• CAS No: 1343958-49-5
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 6491575
• PubChem ID: 62872384
• Update Time: 2025-10-29

2-(3-hydroxythian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxythian-3-yl)acetic acid
• 2H-Thiopyran-3-acetic acid, tetrahydro-3-hydroxy-
• 2-(3-Hydroxytetrahydro-2h-thiopyran-3-yl)acetic acid

• Inchi： 1S/C7H12O3S/c8-6(9)4-7(10)2-1-3-11-5-7/h10H,1-5H2,(H,8,9)
• InChI Key： BKYCAHMSDXXUKY-UHFFFAOYSA-N
• SMILES： C1SCCCC1(O)CC(O)=O

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 381.0±27.0 °C(Predicted)
• pka: 4.57±0.10(Predicted)

Additional information on 2-(3-hydroxythian-3-yl)acetic acid

Research Brief on 2-(3-hydroxythian-3-yl)acetic acid (CAS: 1343958-49-5): Recent Advances and Applications in Chemical Biology and Medicine

2-(3-hydroxythian-3-yl)acetic acid (CAS: 1343958-49-5) is a sulfur-containing carboxylic acid derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique thiane ring structure bearing a hydroxyl group, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a building block for novel drug candidates, particularly in the development of enzyme inhibitors and modulators of biological pathways. The compound's structural features, including its ability to form hydrogen bonds and participate in hydrophobic interactions, make it a versatile scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 2-(3-hydroxythian-3-yl)acetic acid derivatives as potential inhibitors of histone deacetylases (HDACs). The study demonstrated that modifications at the thiane ring could significantly enhance selectivity for specific HDAC isoforms, offering new avenues for cancer therapy. Another notable application was reported in ACS Chemical Biology, where the compound was utilized as a precursor for the development of novel proteolysis-targeting chimeras (PROTACs), highlighting its utility in targeted protein degradation strategies.

The pharmacological properties of 2-(3-hydroxythian-3-yl)acetic acid have also been explored in the context of neurodegenerative diseases. A 2022 study in Nature Chemical Biology revealed that derivatives of this compound exhibited neuroprotective effects by modulating oxidative stress pathways in neuronal cells. These findings suggest its potential as a lead compound for treating conditions such as Alzheimer's and Parkinson's diseases. Furthermore, its metabolic stability and favorable pharmacokinetic profile, as reported in recent preclinical studies, underscore its suitability for further drug development.

From a synthetic chemistry perspective, advancements in the efficient production of 2-(3-hydroxythian-3-yl)acetic acid have been achieved through catalytic asymmetric synthesis, as detailed in a 2023 Organic Letters publication. This method offers high enantioselectivity and yield, addressing previous challenges in scalability. Additionally, computational studies have provided insights into the compound's binding modes with biological targets, facilitating rational drug design. These interdisciplinary efforts highlight the growing importance of 2-(3-hydroxythian-3-yl)acetic acid in bridging chemical synthesis and therapeutic innovation.

In conclusion, 2-(3-hydroxythian-3-yl)acetic acid (CAS: 1343958-49-5) represents a promising scaffold with diverse applications in drug discovery and chemical biology. Its recent advancements in synthesis, mechanistic studies, and therapeutic potential underscore its value as a focus of ongoing research. Future directions may include further optimization of its derivatives for enhanced efficacy and safety, as well as exploration of its applications in emerging therapeutic modalities such as RNA-targeting drugs and immunomodulators.